Cas no 1450822-23-7 (4-Pyrimidinamine, N-ethyl-6-(methylsulfonyl)-)

4-Pyrimidinamine, N-ethyl-6-(methylsulfonyl)- structure
1450822-23-7 structure
Product Name:4-Pyrimidinamine, N-ethyl-6-(methylsulfonyl)-
CAS No:1450822-23-7
MF:C7H11N3O2S
MW:201.246139764786
CID:6626881
Update Time:2024-01-13

4-Pyrimidinamine, N-ethyl-6-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinamine, N-ethyl-6-(methylsulfonyl)-
    • Inchi： 1S/C7H11N3O2S/c1-3-8-6-4-7(10-5-9-6)13(2,11)12/h4-5H,3H2,1-2H3,(H,8,9,10)
    • InChI Key： VASKXYSNWKIMED-UHFFFAOYSA-N
    • SMILES： C1=NC(S(C)(=O)=O)=CC(NCC)=N1

Experimental Properties

  • Density: 1.310±0.06 g/cm3(Predicted)
  • Boiling Point: 447.1±45.0 °C(Predicted)
  • pka: 1.00±0.10(Predicted)

4-Pyrimidinamine, N-ethyl-6-(methylsulfonyl)- Production Method

Production Method 1

89283-48-7 89283-48-7
1450822-23-7 1450822-23-7
872511-30-3 872511-30-3
Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  20 h, 0 °C → rt
2.1 Solvents: Tetrahydrofuran ;  70 min, -70 °C → rt
Reference
Chemoselective reactions of 4,6-dichloro-2-(methylsulfonyl)pyrimidine and related electrophiles with amines
Baiazitov, Ramil; et al, Synthesis, 2013, 45(13), 1764-1784

Production Method 2

89283-46-5 89283-46-5
1450822-23-7 1450822-23-7
872511-30-3 872511-30-3
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  70 min, -70 °C → rt
Reference
Chemoselective reactions of 4,6-dichloro-2-(methylsulfonyl)pyrimidine and related electrophiles with amines
Baiazitov, Ramil; et al, Synthesis, 2013, 45(13), 1764-1784

4-Pyrimidinamine, N-ethyl-6-(methylsulfonyl)- Raw materials

4-Pyrimidinamine, N-ethyl-6-(methylsulfonyl)- Preparation Products

4-Pyrimidinamine, N-ethyl-6-(methylsulfonyl)- Related Literature

1450822-23-7 (4-Pyrimidinamine, N-ethyl-6-(methylsulfonyl)-) Related Products

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.